Cas no 6342-92-3 (1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one structure
6342-92-3 structure
Product Name:1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
CAS No:6342-92-3
MF:C16H14O4
MW:270.279964923859
CID:1658823
PubChem ID:5355888
Update Time:2025-04-21

1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
    • SMR001556854
    • CTK5B9152
    • AC1L659C
    • HMS3087M06
    • SureCN5082149
    • MLS002667082
    • 2',5'-DIHYDROXY-4-METHOXYCHALCONE
    • AG-G-35386
    • MCULE-7433777200
    • SMR001556854; CTK5B9152; AC1L659C; HMS3087M06; SureCN5082149; MLS002667082; 2',5'-DIHYDROXY-4-METHOXYCHALCONE; AG-G-35386; MCULE-7433777200; 2',5'-dihydroxy-4-methoxychalcone;
    • 6342-92-3
    • NSC-46672
    • 2',5'-Dihydroxy-4-methoxychalcone, AldrichCPR
    • CCG-214392
    • SR-05000002518
    • 2-Propen-1-one, 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)-
    • FUQGIYDZGLORRC-XBXARRHUSA-N
    • NCGC00096016-01
    • BRD-K43285163-001-01-2
    • NCGC00096016-02
    • BSPBio_002478
    • NSC46672
    • CHEMBL1528842
    • SCHEMBL5082144
    • PD000602
    • SPECTRUM1505142
    • AKOS024286708
    • SR-05000002518-1
    • LMPK12120194
    • NSC 46672
    • BRD-K43285163-001-02-0
    • Inchi: 1S/C16H14O4/c1-20-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17)5-9-16(14)19/h2-10,17,19H,1H3/b8-4+
    • InChI Key: FUQGIYDZGLORRC-XBXARRHUSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C/C(C1C=C(C=CC=1O)O)=O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.282
  • Boiling Point: 528.2°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.657
  • PSA: 66.76
  • LogP: 3.00250
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